N-(2,4-dimethylphenyl)-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H19N3OS/c1-13-8-9-16(14(2)10-13)21-18(23)12-24-19-20-11-17(22-19)15-6-4-3-5-7-15/h3-11H,12H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: ONTQOOCCDPYSMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC=C(N2)C3=CC=CC=C3)C
• Molecular Formula: C19H19N3OS
• Molecular Weight: 337.4 g/mol

Description

N-(2,4-dimethylphenyl)-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide, also known as DMSA, is a chemical compound that has been widely used in scientific research. DMSA is a thiol-containing compound that has been shown to possess antioxidant properties and can act as a chelating agent to remove heavy metals from the body. In

Scientific Research Applications

Pharmacological Potential

Several studies have investigated the antinociceptive properties of compounds structurally related to N-(2,4-dimethylphenyl)-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide. For example, research on LF22-0542, a novel nonpeptidic B1 receptor antagonist, demonstrated significant antinociceptive actions in various pain models, suggesting the utility of this class of agents for the treatment of inflammatory and neuropathic pain states (Porreca et al., 2006).

Antimicrobial and Antioxidant Activities

Compounds bearing the 1,3,4-oxadiazole and acetamide derivatives, related to the structure of interest, have been designed and synthesized with multifunctional moieties. These compounds exhibited antibacterial and anti-enzymatic potential, highlighting their relevance in developing new antimicrobial agents (Nafeesa et al., 2017).

Anticancer Activities

The synthesis and characterization of 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl)acetamide derivatives revealed reasonable anticancer activity against various human tumor cell lines. This work underlines the potential of these compounds in cancer therapy, with specific activity observed against melanoma-type cell lines (Duran & Demirayak, 2012).

Synthesis and Characterization

Research on the synthesis and pharmacological evaluation of different derivatives has led to the identification of molecules with promising biological activities. For example, the design, synthesis, and biological screening of 5-substituted-1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamide demonstrated activity against acetylcholinesterase, suggesting implications for neurological disorders treatment (Rehman et al., 2013).